Cas no 2091421-89-3 (Methyl 2-amino-6-bromo-4-methylbenzoate)

• Product Name: Methyl 2-amino-6-bromo-4-methylbenzoate
• CAS No: 2091421-89-3
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4937994
• Update Time: 2025-10-16

Methyl 2-amino-6-bromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-bromo-4-methylbenzoate

• Inchi： 1S/C9H10BrNO2/c1-5-3-6(10)8(7(11)4-5)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： KAXKNUZVPYTDDD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 242.98949 g/mol
• Monoisotopic Mass: 242.98949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3
• Molecular Weight: 244.08

Additional information on Methyl 2-amino-6-bromo-4-methylbenzoate

Methyl 2-amino-6-bromo-4-methylbenzoate (CAS No. 2091421-89-3): An Overview of Its Synthesis, Properties, and Applications

Methyl 2-amino-6-bromo-4-methylbenzoate (CAS No. 2091421-89-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes an amino group, a bromo substituent, and a methyl group attached to a benzoate moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of methyl 2-amino-6-bromo-4-methylbenzoate typically involves a multi-step process. One common approach is the bromination of 2-amino-4-methylbenzoic acid followed by esterification with methanol. The bromination step is crucial as it introduces the bromo substituent at the 6-position of the benzene ring, which can be further utilized in subsequent reactions such as Suzuki coupling or nucleophilic substitution. The esterification step ensures the formation of the methyl ester, which enhances the solubility and reactivity of the compound in various solvents.

Recent studies have highlighted the importance of methyl 2-amino-6-bromo-4-methylbenzoate in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The amino group and bromo substituent play critical roles in modulating the biological activity and selectivity of these inhibitors.

In addition to its pharmaceutical applications, methyl 2-amino-6-bromo-4-methylbenzoate has also been explored for its potential use in materials science. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The presence of multiple functional groups allows for precise control over the self-assembly process, leading to the formation of well-defined nanostructures with potential applications in sensors and optoelectronic devices.

The physical properties of methyl 2-amino-6-bromo-4-methylbenzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification methods.

Safety considerations are an essential aspect when handling methyl 2-amino-6-bromo-4-methylbenzoate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, methyl 2-amino-6-bromo-4-methylbenzoate (CAS No. 2091421-89-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in chemical synthesis, pharmaceutical development, and materials science. Ongoing research continues to uncover new applications and optimize its use in these fields.